BENGHE Validation & Comparative

Check Availability & Pricing

Assessing the Specificity of Jnj-dgatl-A in
Cellular Assays: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Jnj-dgat1-A

Cat. No.: B1673076

For Researchers, Scientists, and Drug Development Professionals

The development of specific enzyme inhibitors is a critical endeavor in drug discovery,
demanding rigorous evaluation of a compound's on-target potency and off-target effects. This
guide provides a comparative analysis of Jnj-dgatl-A, a selective inhibitor of Diacylglycerol
Acyltransferase 1 (DGATL1), against other known DGATL1 inhibitors. DGATL1 is a key enzyme in
triglyceride synthesis, making it an attractive target for metabolic diseases. This document
outlines the specificity of IJnj-dgatl-A through quantitative data from cellular and enzymatic
assays, detailed experimental protocols, and visual representations of the underlying biological
pathways and experimental workflows.

Comparative Specificity of DGAT1 Inhibitors

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Jnj-dgatl-
A and other selective DGAT1 inhibitors against DGAT1 and other related acyltransferases.
Lower IC50 values indicate higher potency. The data demonstrates the high selectivity of these
compounds for DGATL1 over other enzymes.
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DGAT1IC50 DGAT2IC50 ACAT1IC50 ACAT2IC50 Reference(s

Compound

(nM) (M) (M) (M) )

. >70-fold . .
) Not Publicly o Not Publicly Not Publicly

Jnj-dgatl-A ) selectivity vs ) )

Available Available Available

DGAT1

PF-04620110 19 >10 >10 >10 [1]
T863 15-49 >10 No inhibition Not specified [2][3]
A-922500 7-9 53 >296 >296 [41[5]I6]
Pradigastat

57 >10 >10 >10 7118191

(LCQ-908)

Note: "Not Publicly Available" indicates that specific IC50 values were not found in the
searched literature. The selectivity of Jnj-dgatl-A is described as being over 70-fold more
potent against DGAT2.

Signaling Pathway and Experimental Workflow

To visualize the biological context and the experimental approach for assessing inhibitor
specificity, the following diagrams are provided.
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Comparative Analysis of Specificity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Assessing the Specificity of Jnj-dgatl-Ain Cellular
Assays: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1673076#assessing-the-specificity-of-jnj-dgat1-a-in-
cellular-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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